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Compound of Interest

Compound Name: VJ115

Cat. No.: B1683066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of VJ115, a novel antiangiogenic agent, and other

well-characterized compounds that modulate the cytoskeleton. The information presented is

intended to assist researchers in evaluating the potential of VJ115 in the context of existing

cytoskeleton-targeting drugs.

Introduction to VJ115
VJ115 is a small molecule inhibitor of the NADH oxidase ENOX1.[1][2][3] Inhibition of ENOX1

by VJ115 has been shown to impact the expression of key proteins involved in cytoskeletal

organization, leading to downstream effects on angiogenesis and tumor growth.[1][3] This

guide will compare the effects of VJ115 on cytoskeleton-remodeling proteins with those of

established microtubule and actin-targeting agents.

Quantitative Comparison of Bioactivity
The following table summarizes the key quantitative data for VJ115 and selected alternative

cytoskeleton-remodeling agents. This data is essential for comparing the potency and

mechanisms of these compounds.
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Compound Target(s)
Effect on
Cytoskeleton

Quantitative
Data

Cell
Line/System

VJ115 ENOX1

Downregulation

of stathmin and

lamin A/C

expression

IC50 (ENOX1

inhibition): 10 µM
Endothelial cells

Paclitaxel β-tubulin
Microtubule

stabilization

IC50 (50%

microtubule

stabilization):

16.3 ± 9.0 nM -

246.9 ± 83.9 nM

MCF-7, MCF-

10A, MDA-MB-

231 cells

Colchicine Tubulin
Microtubule

depolymerization

Cellular Kb: 80

nM
HeLa cells

Cytochalasin D Actin
Inhibition of actin

polymerization

IC50 (Actin

polymerization

inhibition): 25 nM

in vitro

Epothilone B β-tubulin
Microtubule

stabilization

Ki (αβ-tubulin

binding): 0.71

µM

in vitro

Signaling Pathway of VJ115
The diagram below illustrates the proposed signaling pathway for VJ115's effect on

cytoskeleton-remodeling proteins. VJ115 inhibits the enzymatic activity of ENOX1, which in

turn leads to a decrease in the expression of stathmin and lamin A/C, proteins crucial for

microtubule and nuclear cytoskeleton integrity, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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